Cas no 920174-27-2 (N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide)

• Product Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide
• CAS No: 920174-27-2
• MF: C₁₆H₁₄ClN₃OS
• MW: 331.819860935211
• CID: 5458872
• PubChem ID: 41319430
• Update Time: 2025-05-25

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]acetamide
• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• 920174-27-2
• VU0505170-1
• F2895-0333
• N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• AKOS024475360
• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide

• Inchi： 1S/C16H14ClN3OS/c1-10-6-13(17)7-14-15(10)19-16(22-14)20(11(2)21)9-12-4-3-5-18-8-12/h3-8H,9H2,1-2H3
• InChI Key： FHLZJYVOOOSPBE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)SC(=N2)N(C(C)=O)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 331.0546109g/mol
• Monoisotopic Mass: 331.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.3Ų

Additional information on N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide: A Comprehensive Overview

The compound with CAS No. 920174-27-2, known as N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a pyridine moiety, linked through an acetamide functional group. The presence of a chlorine atom at the 6-position of the benzothiazole ring and a methyl group at the 4-position further enhances its structural complexity and potential for diverse applications.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and materials development. The benzothiazole core is known for its versatility, as it can act as a scaffold for various bioactive molecules. The integration of a pyridine group introduces additional electronic properties, making this compound suitable for applications in fluorescence sensing, nonlinear optics, and catalysis. Furthermore, the acetamide functional group provides flexibility in terms of solubility and reactivity, which are critical factors in many chemical processes.

One of the most promising areas of research involving this compound is its potential use in fluorescence sensing. The combination of the benzothiazole and pyridine moieties creates a highly conjugated system, which can exhibit strong fluorescence under specific conditions. This property has been exploited in the development of sensors for metal ions and anions, where the compound's fluorescence intensity changes in response to the presence of target analytes. Recent advancements in this field have demonstrated the ability to detect trace amounts of heavy metals, such as mercury and lead, with high sensitivity and selectivity.

In addition to its sensing capabilities, this compound has shown potential in nonlinear optical (NLO) applications. The benzothiazole-pyridine-acetamide structure exhibits strong third-order nonlinear optical properties, making it a candidate for use in optical limiters and switches. These devices are essential components in modern optical communication systems, where they help protect sensitive equipment from intense laser pulses. Recent studies have optimized the molecular design to enhance NLO performance, further solidifying its role in this emerging field.

The synthesis of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzothiazole derivative through condensation reactions and subsequent coupling with the pyridine moiety via nucleophilic substitution or coupling reactions. The use of palladium catalysts has been shown to significantly improve reaction efficiency and yield high-purity products.

Another area where this compound has shown promise is in catalysis. The combination of heterocyclic rings and functional groups provides multiple active sites for catalytic reactions. Recent research has focused on its application as a catalyst in asymmetric synthesis and cross-coupling reactions. These studies have demonstrated that the compound can accelerate reaction rates while maintaining high enantioselectivity, making it a valuable tool in pharmaceutical synthesis.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its large-scale application. However, further research is needed to fully understand its environmental impact and develop strategies for sustainable use.

In conclusion, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide represents a versatile platform for exploring new chemical functionalities and applications. Its unique structure enables it to serve as a building block for advanced materials and bioactive molecules. As research continues to uncover its potential, this compound is expected to play an increasingly important role in various scientific disciplines.